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Compound of Interest

Compound Name:
3-Bromoimidazo[1,2-a]pyridine-7-

carboxylic acid

Cat. No.: B595450 Get Quote

An In-depth Technical Guide to the Molecular Weight of 3-Bromoimidazo[1,2-a]pyridine-7-
carboxylic acid

This technical guide provides a detailed breakdown of the molecular weight of 3-
Bromoimidazo[1,2-a]pyridine-7-carboxylic acid, a crucial parameter for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Understanding the precise molecular weight is fundamental for accurate compound

quantification, reaction stoichiometry, and the interpretation of analytical data.

Molecular Formula and Structure
The chemical structure of 3-Bromoimidazo[1,2-a]pyridine-7-carboxylic acid consists of a

fused imidazo[1,2-a]pyridine ring system, substituted with a bromine atom at the 3-position and

a carboxylic acid group at the 7-position. Based on this structure, the molecular formula is

determined to be C₈H₅BrN₂O₂.

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the molecular formula and the standard atomic weights of the

constituent elements.

Atomic Composition
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The first step is to identify the number of atoms of each element present in the molecule.

Element Symbol Number of Atoms

Carbon C 8

Hydrogen H 5

Bromine Br 1

Nitrogen N 2

Oxygen O 2

Standard Atomic Weights
The standard atomic weights of the elements, as recommended by the International Union of

Pure and Applied Chemistry (IUPAC), are used for the calculation.[1][2][3][4][5][6][7][8][9][10]

[11]

Element Symbol
Standard Atomic Weight (
g/mol )

Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904[1][11][12][13]

Nitrogen N 14.007[3][9][14][15]

Oxygen O 15.999[6][7][16][17]

Molecular Weight Calculation
The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results.
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Element
Number of
Atoms

×
Atomic
Weight (
g/mol )

=
Total
Weight (
g/mol )

Carbon 8 × 12.011 = 96.088

Hydrogen 5 × 1.008 = 5.040

Bromine 1 × 79.904 = 79.904

Nitrogen 2 × 14.007 = 28.014

Oxygen 2 × 15.999 = 31.998

Total 241.044

The calculated molecular weight of 3-Bromoimidazo[1,2-a]pyridine-7-carboxylic acid is

241.044 g/mol . This value is consistent with the molecular weights of isomeric compounds

such as 5-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid, 6-Bromoimidazo[1,2-a]pyridine-3-

carboxylic acid, and 7-bromoimidazo[1,2-a]pyridine-3-carboxylic acid, which all have the same

molecular formula of C₈H₅BrN₂O₂ and a reported molecular weight of approximately 241.04

g/mol .[18][19][20][21]

Experimental Verification
The theoretical molecular weight can be experimentally verified using mass spectrometry. In a

mass spectrum, the compound would be expected to show a molecular ion peak (M⁺) or a

protonated molecular ion peak ([M+H]⁺) corresponding to its mass-to-charge ratio (m/z). Due to

the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1

ratio, the mass spectrum will exhibit a characteristic isotopic pattern with two major peaks of

nearly equal intensity separated by 2 Da.[1]

Workflow for Molecular Weight Determination
The following diagram illustrates the logical workflow for calculating the molecular weight of a

chemical compound.
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Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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